Cas no 1707576-47-3 ({4-[4-(2,4-Dichloro-phenyl)-thiazol-2-yl]-pyridin-2-yl}-hydrazine)

• Product Name: {4-[4-(2,4-Dichloro-phenyl)-thiazol-2-yl]-pyridin-2-yl}-hydrazine
• CAS No: 1707576-47-3
• MF: C₁₄H₁₀Cl₂N₄S
• MW: 337.226998806
• CID: 5181446
• Update Time: 2025-05-20

{4-[4-(2,4-Dichloro-phenyl)-thiazol-2-yl]-pyridin-2-yl}-hydrazine Chemical and Physical Properties

Names and Identifiers

• {4-[4-(2,4-Dichloro-phenyl)-thiazol-2-yl]-pyridin-2-yl}-hydrazine

• Inchi： 1S/C14H10Cl2N4S/c15-9-1-2-10(11(16)6-9)12-7-21-14(19-12)8-3-4-18-13(5-8)20-17/h1-7H,17H2,(H,18,20)
• InChI Key： FJFOZQGWCOZJLR-UHFFFAOYSA-N
• SMILES： C1(NN)=NC=CC(C2=NC(C3=CC=C(Cl)C=C3Cl)=CS2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on {4-[4-(2,4-Dichloro-phenyl)-thiazol-2-yl]-pyridin-2-yl}-hydrazine

Professional Introduction to Compound with CAS No. 1707576-47-3 and Product Name: {4-[4-(2,4-Dichloro-phenyl)-thiazol-2-yl]-pyridin-2-yl}-hydrazine

Compound with the CAS number 1707576-47-3 and the product name {4-[4-(2,4-Dichloro-phenyl)-thiazol-2-yl]-pyridin-2-yl}-hydrazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates a thiazole ring linked to a pyridine moiety through a hydrazine bridge, which is a common motif in drug design for its ability to interact with biological targets in multiple ways.

The thiazole component, characterized by its sulfur and nitrogen atoms in a five-membered ring, is well-documented for its role in various biological processes. It is a key structural element in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The presence of the 2,4-dichloro-phenyl group on the thiazole ring further enhances the compound's potential by introducing electron-withdrawing effects that can modulate its reactivity and binding affinity. This substitution pattern is often employed in medicinal chemistry to optimize pharmacokinetic properties and target specificity.

The pyridine moiety, on the other hand, is another cornerstone of modern drug development. Its aromatic structure and ability to form hydrogen bonds make it an excellent scaffold for designing molecules that interact with biological receptors. In this compound, the pyridine ring is connected to the thiazole via a hydrazine (-NH-NH-) linkage. Hydrazine derivatives are known for their versatility in drug design, often serving as pharmacophores in kinase inhibitors, antitubercular agents, and even antiviral medications.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of such compounds with high precision. Studies using molecular dynamics simulations have indicated that the {4-[4-(2,4-Dichloro-phenyl)-thiazol-2-yl]-pyridin-2-yl}-hydrazine molecule can effectively interact with protein targets through both hydrophobic and hydrogen bonding interactions. This dual interaction mechanism is crucial for achieving high affinity and selectivity, which are key factors in drug development.

One of the most promising areas of research involving this compound is its potential as an inhibitor of kinases, which are enzymes involved in cell signaling pathways. Aberrant kinase activity is implicated in various diseases, including cancer and inflammatory disorders. Preclinical studies have shown that derivatives of thiazole-pyridine hybrids can disrupt kinase signaling by competing with ATP for binding sites or by inducing conformational changes in the enzyme. The dichlorophenyl group in this compound may play a role in enhancing such interactions by increasing electronic density at critical positions.

The hydrazine bridge in the molecule also opens up possibilities for further derivatization, allowing chemists to fine-tune its properties for specific applications. Functional groups attached to the hydrazine moiety can influence solubility, metabolic stability, and pharmacokinetic behavior. For instance, introducing polar groups such as hydroxyl or carboxylic acid functionalities could improve water solubility while maintaining binding affinity.

In vitro studies have begun to explore the antimicrobial properties of this compound as well. The structural features of {4-[4-(2,4-Dichloro-phenyl)-thiazol-2-yl]-pyridin-2-yl}-hydrazine suggest that it may disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary data indicate promising activity against certain resistant strains of bacteria, making it a candidate for further investigation as an alternative therapeutic agent.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiazole ring via cyclization reactions and subsequent functionalization at specific positions using chlorination and hydrazination techniques. Advances in green chemistry have also influenced synthetic approaches, with researchers exploring catalytic methods that minimize waste and energy consumption.

As research progresses, the integration of machine learning models into drug discovery pipelines has accelerated the identification of novel lead compounds like 1707576-47-3. These models can predict biological activity based on structural features alone, significantly reducing the time required for hit identification. When combined with experimental validation, computational predictions provide a powerful tool for optimizing lead compounds before they enter preclinical testing.

The potential therapeutic applications of {4-[4-(2,4-Dichloro-phenyl)-thiazol-2-yl]-pyridin-2-yl}-hydrazine extend beyond oncology and antimicrobial treatments. Its ability to modulate kinase activity makes it relevant for neurodegenerative diseases where dysregulated kinases are implicated. Additionally, its structural similarity to known anti-inflammatory agents suggests that it may exhibit immunomodulatory effects.

Regulatory considerations are an essential part of bringing such compounds into clinical use. Ensuring compliance with guidelines from agencies like the FDA and EMA involves rigorous safety testing and documentation of efficacy. The dichlorophenyl group necessitates careful evaluation regarding potential toxicity profiles during development stages.

In conclusion,1707576-47-3 represents a compelling example of how structural innovation can yield novel therapeutic candidates with multiple potential applications across different disease areas,{4-[4-(2,4-Dichloro-phenyl)-thiazol-2-y]}l-pyridin--hydrazine demonstrates promise through both computational modeling studies indicating favorable binding properties,in vitro assays revealing antimicrobial activity,and its versatile chemical framework allowing further derivatization efforts,these attributes position it as an exciting subject for continued research within pharmaceutical chemistry,as scientists work toward translating laboratory findings into clinical benefits for patients worldwide,the ongoing exploration underscores how fundamental chemical discoveries continue shaping future medical breakthroughs,highlighting both challenges yet opportunities inherent pharmaceutical innovation today,this work not only advances scientific understanding but also contributes toward addressing unmet medical needs through targeted molecular design,such efforts embodying spirit continuous progress driving forward field medicinal chemistry toward next generation treatments improving human health outcomes globally.